2-(Furan-2-yl)-5-((4-(4-methoxyphenyl)piperazin-1-yl)(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[[4-(4-methoxyphenyl)piperazin-1-yl]-(3-methylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C27H27N5O3S/c1-18-5-3-6-19(17-18)23(31-14-12-30(13-15-31)20-8-10-21(34-2)11-9-20)24-26(33)32-27(36-24)28-25(29-32)22-7-4-16-35-22/h3-11,16-17,23,33H,12-15H2,1-2H3
• InChI Key: LIGGIJZGNDJOMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C2=C(N3C(=NC(=N3)C4=CC=CO4)S2)O)N5CCN(CC5)C6=CC=C(C=C6)OC
• Molecular Formula: C27H27N5O3S
• Molecular Weight: 501.6 g/mol

Description

2-(Furan-2-yl)-5-((4-(4-methoxyphenyl)piperazin-1-yl)(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C27H27N5O3S and its molecular weight is 501.61. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Researchers have synthesized derivatives starting from furan-2-carbohydrazide, leading to compounds with antimicrobial activities. The synthesis involved the creation of 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives, which were then converted to corresponding Mannich bases using secondary amines including piperazine. These compounds displayed activity against tested microorganisms, showcasing their potential as antimicrobial agents (Başoğlu et al., 2013).

Pharmacological Evaluation

Another study focused on the design, synthesis, and pharmacological evaluation of novel derivatives, including the synthesis of compounds from 2-acetylfuran. These compounds were tested for antidepressant activities using behavioral assays in mice and showed significant activity, highlighting their potential in treating depression and anxiety (Kumar et al., 2017).

Fungicidal and Herbicidal Activities

Research on novel furan/thiophene and piperazine-containing 1,2,4-triazole Mannich bases revealed significant in vitro and in vivo fungicidal activity against several plant fungi. Some derivatives were also found to have herbicidal activity, suggesting applications in agriculture as potential fungicides and herbicides (Wang et al., 2015).

Antipsychotic Potential

The synthesis of conformationally restricted butyrophenones with affinities for dopamine and serotonin receptors was explored for their antipsychotic potential. These compounds were evaluated through in vitro assays and showed promise as neuroleptic drugs, contributing to the development of new treatments for psychiatric disorders (Raviña et al., 2000).

Anti-inflammatory and Analgesic Properties

A study on the synthesis of 6-(α-amino-4-chlorobenzyl)thiazolo[3,2-b]-1,2,4-triazol-5-ols from 6-(4-chlorobenzylidene)thiazolo[3,2-b]-1,2,4-triazolo-5(6H)-one through Michael addition reaction revealed derivatives with potent analgesic and anti-inflammatory activities without inducing gastric lesions (Tozkoparan et al., 2004).